4-({1-[(2-chloro-4-fluorophenyl)methyl]azetidin-3-yl}oxy)pyridine

• IUPAC Name: 4-[1-[(2-chloro-4-fluorophenyl)methyl]azetidin-3-yl]oxypyridine
• InChI: InChI=1S/C15H14ClFN2O/c16-15-7-12(17)2-1-11(15)8-19-9-14(10-19)20-13-3-5-18-6-4-13/h1-7,14H,8-10H2
• InChI Key: QVWJQSWVBZBSCR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=C(C=C(C=C2)F)Cl)OC3=CC=NC=C3
• Molecular Formula: C15H14ClFN2O
• Molecular Weight: 292.73 g/mol

Description

This compound is a complex organic molecule that contains an azetidine ring (a four-membered cyclic amine), a pyridine ring (a six-membered ring with one nitrogen atom), and a phenyl ring (a six-membered carbon ring) which is substituted with chlorine and fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as GC-MS, 1H NMR, and 13C NMR. These techniques can provide information about the molecular weight, functional groups, and carbon-hydrogen framework of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present in the molecule. For example, the azetidine ring could undergo ring-opening reactions, and the pyridine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the azetidine and pyridine rings could affect the compound’s solubility, melting point, and acidity.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides using palladium catalysts. .

Antiproliferative Activity

Researchers have explored the antiproliferative potential of indole derivatives, including those containing pyrimidine moieties. In particular, 4-({1-[(2-chloro-4-fluorophenyl)methyl]azetidin-3-yl}oxy)pyridine derivatives have demonstrated cytotoxicity against cancer cell lines, such as HepG2 and THP-1. .

Antiviral Properties

The same indole-based compound has also been evaluated for antiviral activity against Dengue virus and hepatitis C virus. .

Indolizidine Synthesis

Protodeboronation reactions using boron ate complexes have been employed to synthesize indolizidine derivatives. .

Tuberculosis Research

Indole derivatives have also been investigated for their antitubercular activity. While specific studies on 4-({1-[(2-chloro-4-fluorophenyl)methyl]azetidin-3-yl}oxy)pyridine are lacking, its structural features suggest potential relevance in this field. .

Oxadiazole Derivatives

Considering the pyridine and indole moieties in this compound, it might serve as a precursor for synthesizing oxadiazole derivatives. .

Mechanism of Action

Target of Action

Similar compounds have been used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions . The targets in these reactions are typically organoboron reagents .

Mode of Action

In the context of suzuki–miyaura coupling reactions, the process involves two key steps: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond with formally electrophilic organic groups . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The suzuki–miyaura coupling reaction, which this compound may participate in, is a key process in synthetic chemistry for creating carbon–carbon bonds .

Result of Action

The suzuki–miyaura coupling reaction it may participate in is known to result in the formation of carbon–carbon bonds , which is a fundamental process in organic synthesis.

Action Environment

The suzuki–miyaura coupling reaction is known for its mild and functional group tolerant reaction conditions , suggesting that the compound may exhibit stability and efficacy under a variety of conditions.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its physical and chemical properties, and testing of its biological activity. This could lead to the development of new drugs or materials.